N-(4-fluoro-1,3-benzothiazol-2-yl)-2-[2-[(4-fluoro-1,3-benzothiazol-2-yl)amino]-2-oxoethoxy]acetamide

• IUPAC Name: N-(4-fluoro-1,3-benzothiazol-2-yl)-2-[2-[(4-fluoro-1,3-benzothiazol-2-yl)amino]-2-oxoethoxy]acetamide
• InChI: InChI=1S/C18H12F2N4O3S2/c19-9-3-1-5-11-15(9)23-17(28-11)21-13(25)7-27-8-14(26)22-18-24-16-10(20)4-2-6-12(16)29-18/h1-6H,7-8H2,(H,21,23,25)(H,22,24,26)
• InChI Key: SMLHJZXZAKAYLO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1)SC(=N2)NC(=O)COCC(=O)NC3=NC4=C(C=CC=C4S3)F)F
• Molecular Formula: C18H12F2N4O3S2
• Molecular Weight: 434.4 g/mol
• CAS No.: 868368-83-6

Description

N-(4-fluoro-1,3-benzothiazol-2-yl)-2-[2-[(4-fluoro-1,3-benzothiazol-2-yl)amino]-2-oxoethoxy]acetamide is a useful research compound. Its molecular formula is C18H12F2N4O3S2 and its molecular weight is 434.44. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Applications and Synthesis

• Antitumor Activity : New derivatives of benzothiazole, including those structurally related to the specified compound, have been synthesized and evaluated for their antitumor activities. For instance, N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives displayed considerable anticancer activity against various cancer cell lines, highlighting the therapeutic potential of benzothiazole compounds in oncology (Yurttaş, Tay, & Demirayak, 2015).

• Antimicrobial and Antifungal Properties : Benzothiazole derivatives have also been synthesized and tested for their antimicrobial activities. Compounds with benzothiazole moieties were found to exhibit good to moderate activity against selected bacterial and fungal strains, offering insights into the development of new antimicrobial agents (Anuse, Mali, Thorat, Yamgar, & Chaudhari, 2019).

• Inhibitory Activities and Enzyme Interactions : The enzymatic inhibitory activities of benzothiazole derivatives, including their potential as α-glucosidase inhibitors, have been studied, demonstrating their relevance in managing diseases like diabetes and in understanding enzyme interactions (Koppireddi, Avula, Tiwari, Ali, & Yadla, 2014).

Potential Applications in Disease Treatment

• Anticancer and Kinase Inhibition : Research into N-benzyl substituted acetamide derivatives containing thiazole has shown potential for Src kinase inhibitory and anticancer activities. This highlights the scope of benzothiazole compounds in developing treatments targeting specific cellular pathways involved in cancer progression (Fallah-Tafti, Foroumadi, Tiwari, Shirazi, Hangauer, Bu, Akbarzadeh, Parang, & Shafiee, 2011).

Synthesis Methodologies

• Novel Synthesis Approaches : Studies have also focused on the synthesis of benzothiazole derivatives, exploring various methods to enhance their stability and pharmacological properties. For example, the structure-activity relationships of dual inhibitors have been investigated to improve metabolic stability, which is crucial for developing more effective and safer therapeutic agents (Stec et al., 2011).